Cas no 590395-61-2 ((2-Bromo-4-chloro-6-formylphenoxy)acetic Acid)

• Product Name: (2-Bromo-4-chloro-6-formylphenoxy)acetic Acid
• CAS No: 590395-61-2
• MF: C₉H₆BrClO₄
• MW: 293.498541355133
• MDL: MFCD04083028
• CID: 891792
• Update Time: 2026-04-29

(2-Bromo-4-chloro-6-formylphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-chloro-6-formylphenoxy)acetic acid
• (2-bromo-4-chloro-6-formylphenoxy)acetic acid
• CHEMBRDG-BB 6734075
• AC1NFKUD
• AG-G-09817
• Ambcb6734075
• CTK5A9297
• MolPort-000-994-037
• STL380941
• (2-Bromo-4-chloro-6-formylphenoxy)acetic Acid

• MDL： MFCD04083028
• Inchi： InChI=1S/C9H6BrClO4/c10-7-2-6(11)1-5(3-12)9(7)15-4-8(13)14/h1-3H,4H2,(H,13,14)
• InChI Key： YBVLVKIVYCMFOO-UHFFFAOYSA-N
• SMILES： C1=C(C=O)C(=C(C=C1Cl)Br)OCC(=O)O

Computed Properties

• Exact Mass: 291.91400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4

Experimental Properties

• PSA: 63.60000
• LogP: 2.37840

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on (2-Bromo-4-chloro-6-formylphenoxy)acetic Acid

(2-Bromo-4-chloro-6-formylphenoxy)acetic Acid: A Comprehensive Overview

(2-Bromo-4-chloro-6-formylphenoxy)acetic Acid, identified by the CAS number 590395-61-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a phenoxy group substituted with bromine, chlorine, and a formyl group, connected to an acetic acid moiety, making it a versatile compound for various chemical reactions and biological studies.

The synthesis of (2-Bromo-4-chloro-6-formylphenoxy)acetic Acid involves multi-step organic reactions, often starting from aromatic precursors. Recent advancements in synthetic chemistry have enabled more efficient routes to this compound, leveraging catalytic processes and green chemistry principles. Researchers have explored the use of transition metal catalysts to facilitate coupling reactions, thereby improving yield and purity. These methods not only enhance the scalability of production but also align with the growing demand for sustainable chemical manufacturing.

In terms of biological activity, (2-Bromo-4-chloro-6-formylphenoxy)acetic Acid has shown promising results in preliminary studies. Investigations into its pharmacokinetics reveal that the compound exhibits moderate absorption and distribution properties, making it a potential candidate for drug delivery systems. Furthermore, recent studies have highlighted its ability to modulate key enzymes involved in metabolic pathways, suggesting its role in therapeutic interventions for metabolic disorders.

The structural uniqueness of this compound also lends itself to applications in material science. Its phenoxy group endows it with aromatic stability, while the acetic acid moiety provides functional versatility. Researchers have explored its use as a building block in polymer synthesis, where it can serve as a cross-linking agent or a functional monomer. Additionally, its ability to form stable esters and amides opens avenues for its application in coatings and adhesives.

Recent breakthroughs in computational chemistry have further elucidated the electronic properties of (2-Bromo-4-chloro-6-formylphenoxy)acetic Acid. Quantum mechanical simulations have provided insights into its electronic structure, revealing that the bromine and chlorine substituents significantly influence the molecule's reactivity and selectivity in chemical transformations. These findings have paved the way for tailored modifications to enhance its performance in specific applications.

In conclusion, (2-Bromo-4-chloro-6-formylphenoxy)acetic Acid stands as a testament to the intricate interplay between organic synthesis and biological functionality. With ongoing research uncovering new facets of its potential, this compound is poised to make significant contributions across diverse scientific domains.